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Compound of Interest

Compound Name: 3-(Ethylamino)phenol

Cat. No.: B1269045

An In-depth Technical Guide to 3-(Ethylamino)phenol: Commercial Availability, Synthesis, and
Applications

For researchers, scientists, and professionals in drug development, access to high-quality
chemical intermediates is paramount. 3-(Ethylamino)phenol (CAS No. 621-31-8), a key
organic compound, serves as a vital building block in the synthesis of various dyes and
pharmaceuticals.[1] This technical guide provides a comprehensive overview of its commercial
availability, suppliers, physicochemical properties, and representative synthesis protocols.

Physicochemical Properties

3-(Ethylamino)phenol, also known as N-Ethyl-m-aminophenol, is an organic compound
featuring an ethylamino group attached to a phenol ring.[1][2] This structure imparts both basic
properties, due to the amino group, and acidic characteristics from the phenolic hydroxyl group,
making it a versatile reactant in organic synthesis.[1]
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Property Value Source

CAS Number 621-31-8 (131415106171
Molecular Formula CsH11NO [11[417118]
Molecular Weight 137.18 g/mol 311416171
Boiling Point 282 °C [4]
Appearance Solid or liquid (purity o

dependent)

N Soluble in organic solvents,
Solubility . [1]
moderate water solubility

Purity Typically 95% [31[51[6]

Commercial Availability and Suppliers

3-(Ethylamino)phenol is available from a range of chemical suppliers who cater to research
and development needs. The compound is typically sold in quantities ranging from grams to
kilograms, with purity levels commonly around 95%. Below is a summary of prominent
suppliers and their offerings.
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. . Available Price
Supplier Brand Purity .
Quantities (Example)
CymitQuimica Apollo Scientific 95% 19, 5g, 10g €188.00 (19)
Apollo Scientific - 95% 19, 59 £105.00 (19)
) Pricing on
Biosynth - - -
request
Toronto
Research Pricing on
) . TRC - 250mg, 1g
Chemicals (via request
Fisher Scientific)
Pricing on
Fluorochem - 95% -
request
Pricing on
BLD Pharm - - -
request

Note: Prices are subject to change and may vary based on location and availability. It is
recommended to contact the suppliers directly for the most current pricing and stock
information.

Applications in Research and Development

The unique chemical structure of 3-(Ethylamino)phenol makes it a valuable intermediate in
several industrial and research applications:

e Dye Synthesis: It is a precursor in the manufacturing of various dyes.[1]

o Pharmaceutical Intermediates: The compound serves as a building block in the synthesis of
more complex pharmaceutical agents.[1] A related compound, 3-(3-dimethylamino-1-ethyl-2-
methyl-propyl)-phenol, has been investigated in combination with antiepileptic drugs for pain
treatment.[9]

e Fluorophores: 3-(Ethylamino)phenol has been utilized as a fluorophore for acrylate-based
polymers.[4]
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Representative Synthesis Protocol

While specific industrial synthesis methods for 3-(Ethylamino)phenol are often proprietary, a
general approach can be derived from the synthesis of analogous compounds like 3-
diethylaminophenol. A common method involves the amination of resorcinol.

Reaction: Resorcinol + Diethylamine — 3-Diethylaminophenol
A representative laboratory-scale procedure for a similar compound is as follows:

e Reaction Setup: In a 100 ml autoclave, add resorcinol (2.2 g, 20 mmol), diethylamine (30
mmol), and a Raney Ni catalyst (110 mg). Add 50 ml of water as the solvent.[10]

o Hydrogenation: Purge the autoclave with hydrogen gas three times, then maintain a
hydrogen pressure of 0.05 MPa.[10]

o Heating and Reaction: Rapidly heat the mixture to 200 °C and stir at this temperature for 3
hours.[10]

o Work-up: After cooling to room temperature, extract the mixture with n-butyl acetate.[10]

« Purification: Collect the organic layer, dry it with anhydrous magnesium sulfate, filter, and
concentrate to obtain the crude product. Purify the crude product using silica gel column
chromatography (eluent: petroleum ether/ethyl acetate, 3:1 v/v) to yield the final product.[10]

Note: This protocol is for the synthesis of 3-diethylaminophenol and should be adapted and
optimized for 3-(ethylamino)phenol by using ethylamine instead of diethylamine. Appropriate
safety precautions must be taken when working with high pressures, temperatures, and
flammable reagents.

Below is a diagram illustrating a generalized workflow for the synthesis and procurement of 3-
(Ethylamino)phenol for research purposes.
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Generalized Workflow: From Synthesis to Research Application

Chemical Synthesis Commercial Supply Chain

Starting Materials Amination Reaction ‘ Bulk Production
(e.g., Resorcinol, Ethylamine) ) (High Temp/Pressure) (e.g., Chromatography) [

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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